Cas no 72709-61-6 (2,4-Pentanedione,3-(2-nitro-1-phenylethyl)-)

2,4-Pentanedione,3-(2-nitro-1-phenylethyl)- structure
72709-61-6 structure
Product name:2,4-Pentanedione,3-(2-nitro-1-phenylethyl)-
CAS No:72709-61-6
MF:C13H15NO4
MW:249.2625
CID:574014
PubChem ID:293755

2,4-Pentanedione,3-(2-nitro-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione,3-(2-nitro-1-phenylethyl)-
    • 3-(2-nitro-1-phenylethyl)pentane-2,4-dione
    • 3-(2-Nitro-1-phenyl-aethyl)-pentan-2,4-dion
    • 3-(2-nitro-1-phenylethyl)-2,4-pentanedione
    • 3-(2-nitro-1-phenyl-ethyl)-pentane-2,4-dione
    • 3-[1-phenyl-2-nitroethyl]-2,4-pentanedione
    • 3-acetyl-5-nitro-4-phenylpentan-2-one
    • 3-Nitro-1,1-diacetyl-2-phenylpropane
    • AC1L6KVY
    • AC1Q5C8W
    • AG-J-39225
    • AR-1E6385
    • CTK5D6685
    • NSC160882
    • SureCN2628014
    • SCHEMBL2628014
    • NSC-160882
    • 72709-61-6
    • DTXSID80303743
    • Inchi: InChI=1S/C13H15NO4/c1-9(15)13(10(2)16)12(8-14(17)18)11-6-4-3-5-7-11/h3-7,12-13H,8H2,1-2H3
    • InChI Key: OPKHMCBLQAHSEN-UHFFFAOYSA-N
    • SMILES: CC(=O)C(C(C[N+](=O)[O-])C1=CC=CC=C1)C(=O)C

Computed Properties

  • Exact Mass: 249.10015
  • Monoisotopic Mass: 249.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80Ų
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.17
  • Boiling Point: 394.3°C at 760 mmHg
  • Flash Point: 182.6°C
  • Refractive Index: 1.522
  • PSA: 77.28
  • LogP: 2.36430

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